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Aerobic Soil Degradation Half-Lives

The following table summarizes the aerobic soil degradation half-lives of cloransulam-methyl from key

studies:

Soil Type / Condition Half-Life (Days) Model / Context Source

Cecil loamy sand 9 Two-compartment model (lab) [1] [2]

Hanford loam 13 Two-compartment model (lab) [1] [2]

Cecil loamy sand 16 First-order initial rate model (lab) [1]

Hanford loam 21 First-order initial rate model (lab) [1]

16 different soils 13 - 28 (Mean: 18 ±4) Apparent first-order (lab) [1] [2]

Sandy loam (field) 6.6 (DT₅₀) Field conditions (Wisconsin) [3]

Lab at 20°C 15 Typical lab condition [4]

Field (typical) 10 Typical field condition [4]
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Key Influencing Factors:

Temperature: Degradation rates decreased approximately 10-fold when soils were incubated at 5°C
compared to 25°C [1] [2].

Soil Sterilization: Degradation rates also decreased about 10-fold in sterilized soils, indicating a
significant microbial role in dissipation [1] [2].

Degradation Pathway: The fate pathway shifts with temperature; at higher temperatures, formation
of metabolites and bound residues is favored over mineralization [5].

Detailed Experimental Protocols

To ensure the reproducibility and reliability of the half-life data, the core studies followed rigorous

laboratory protocols.

1. Core Aerobic Soil Metabolism Study

This method is detailed in the 1996 Journal of Agricultural and Food Chemistry paper [1] [2].

Soil Preparation: Two soils (Cecil loamy sand and Hanford loam) were fortified with 66 ng of
[¹⁴C]cloransulam-methyl per gram of soil. The radiolabel was on either the pyrimidine ring or the

phenyl ring.
Incubation Conditions:

Temperature: 25°C (with a comparison at 5°C).
Moisture: Maintained at -100 kPa moisture potential (field capacity).

Atmosphere: Dark incubation under positive O₂ pressure to maintain aerobic conditions.
Duration: Up to 357 days.

Measurements and Analysis:
Extraction: Soil samples were periodically extracted with an acetone/acetic acid mixture.

Metabolite Identification: Extractable metabolites were identified using chromatographic
techniques.

Mineralization: Trapped ¹⁴CO₂ was measured to account for mineralization.
Bound Residues: The non-extractable bound residue fraction was quantified after sequential

extraction.
Kinetic Modeling: Data was fit to both a first-order initial rate model and a nonlinear two-
compartment model.

2. Multi-Soil Degradation and Sorption Study

This expanded study provided a broader view of degradation across different soil properties [1] [2].
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Soil Selection: 16 different soils were fortified with a higher rate of 189 ng of [¹⁴C]cloransulam-
methyl per gram.
Incubation Conditions:

Consistent with the core study: 25°C, -100 kPa moisture, dark, aerobic, for up to 55 days.
Additional Analysis:

Sorption Assessment: Apparent adsorption coefficients (Kd) were determined using a two-
step extraction procedure.

The workflow of these experimental methods is summarized below:
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Experimental workflow for determining cloransulam-methyl aerobic soil degradation half-life.
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Degradation Pathway and Metabolites

Cloransulam-methyl degrades in soil through several pathways, forming key metabolites that are less

phytotoxic than the parent compound.

Primary Metabolites: The study identified three main metabolites [1] [2]:

Cloransulam (acid derivative resulting from demethylation)
5-Hydroxycloransulam-methyl
5-Hydroxycloransulam

Maximum Concentrations: These metabolites reached maximum concentrations of 25, 9, and 8 ng
g⁻¹, respectively, and were found to be significantly less phytotoxic than cloransulam-methyl [1]
[2].

Bound Residues: A substantial portion of the applied radioactivity formed non-extractable bound
residues, accumulating up to 76% of the applied ¹⁴C by the end of the study [1] [2].

Mineralization: Only a small fraction of the parent compound was fully mineralized to CO₂, with
evolved ¹⁴CO₂ accounting for up to 10% of the applied radioactivity [1] [2].

The relationships between the parent compound and its major transformation products are shown below:

Cloransulam-methyl
(Parent)

Cloransulam
(Acid Metabolite) Demethylation

5-Hydroxycloransulam-methyl Hydroxylation

Bound Residues
(Up to 76% of applied ¹⁴C)

 Sorption & Incorporation

CO₂

(Up to 10% of applied ¹⁴C)

 Mineralization

All identified metabolites are
significantly less phytotoxic5-Hydroxycloransulam Demethylation

Click to download full resolution via product page

Primary aerobic soil degradation pathway of cloransulam-methyl.

Environmental Impact and Regulatory Considerations
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The degradation profile of cloransulam-methyl has direct implications for its environmental fate and

regulatory status.

Low Persistence, Potential Mobility: Cloransulam-methyl is generally classified as non-
persistent in soil [4]. However, both the parent and its acid metabolite are classified as highly
mobile in soil, leading to concerns about potential groundwater contamination [3].
Regulatory Follow-Up: The U.S. EPA requested prospective groundwater monitoring and

additional phytotoxicity studies as a condition for its registration [3].
Effects on Soil Microbiome: A 2021 study reported that cloransulam-methyl can cause changes in

the soil bacterial community and affect the abundance of functional genes related to the nitrogen
cycle, particularly inhibiting the nitrification process [6].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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